3-Propyl-2,3-dihydro-1H-indole-7-carboxylic acid

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• SMILES: CCCC1CNC2=C1C=CC=C2C(=O)O
• InChI: InChI=1S/C12H15NO2/c1-2-4-8-7-13-11-9(8)5-3-6-10(11)12(14)15/h3,5-6,8,13H,2,4,7H2,1H3,(H,14,15)
• InChIKey: JVKYVNOBWSTUDR-UHFFFAOYSA-N

Overview: 3-Propylindoline-7-carboxylic Acid

3-Propyl-2,3-dihydro-1H-indole-7-carboxylic acid (CAS: 2060043-65-2) is a 3-substituted indoline-7-carboxylic acid derivative with the molecular formula C12H15NO2 and a molecular weight of 205.25 g/mol . This compound belongs to the dihydroindole (indoline) class, characterized by a partially saturated pyrrole ring fused to a benzene core, with a propyl substituent at the 3-position and a free carboxylic acid at the 7-position . Its structure offers distinct physicochemical properties—including a calculated logP of approximately 2.69–2.8 and a pKa around 4.7—that differentiate it from both fully aromatic indole analogs and unsubstituted indoline cores .

Profile Reported logP 2.7–2.8 and pKa ~4.7 for CNS research model range

Scaffold Partially saturated indoline core introduces 3D puckered conformation

Handle Free 7‑carboxylic acid enables direct amide coupling without deprotection

Differentiation of 3-Propylindoline-7-carboxylic Acid from Analogs

Substituting 3-Propyl-2,3-dihydro-1H-indole-7-carboxylic acid with a structurally related analog—such as a fully aromatic indole, an unsubstituted indoline, or a protected derivative—introduces quantifiable changes in lipophilicity, hydrogen-bonding capacity, and conformational flexibility that directly impact compound behavior in synthetic and biological systems. The target compound's unique combination of a 3-propyl substituent and a free 7-carboxylic acid on a partially saturated scaffold yields a distinct physicochemical profile (logP ≈ 2.69–2.8, pKa ≈ 4.7) that cannot be replicated by analogs with different saturation states or substitution patterns . These differences translate into measurable variations in solubility, membrane permeability, and reactivity—critical parameters for procurement decisions in medicinal chemistry, chemical biology, and materials science workflows [1].

Lipophilicity shift

Aromatic indole analogs show higher logP; permeability profile may not transfer

Acidity mismatch

Unsubstituted indoline pKa differs ~1000‑fold; ionization state shifts profoundly at physiological pH

Conformational divergence

Planar indole or unsubstituted scaffold lacks 3‑propyl steric and saturation effects; scaffold behavior may differ

• [1] BindingDB. Affinity data for 2,3-dihydro-1H-indole-7-carboxylic acid derivatives demonstrate scaffold-dependent activity (e.g., IC50 = 4.30 nM for a 5-HT1A receptor ligand). Available from: https://ww.bindingdb.org/rwd/bind/primarySearch_ki.jsp View Source

Quantitative Evidence for 3-Propylindoline-7-carboxylic Acid

Lipophilicity and CNS Drug-Likeness

The target compound exhibits a calculated logP of 2.694–2.8 (±0.3), positioning it favorably within the optimal CNS drug-like range (logP 2–4) . In contrast, the fully aromatic analog 3-Propyl-1H-indole-7-carboxylic acid (CAS 1556314-03-4) shows a slightly higher logP of 2.8186, indicating marginally increased lipophilicity . The unsubstituted indoline-7-carboxylic acid (CAS 15861-40-2) is significantly less lipophilic due to the absence of the propyl group (logP not reported but expected <2) . The N-Boc-protected derivative (CAS 143262-20-8) exhibits a comparable logP of 2.7474 but lacks the free carboxylic acid required for conjugation or salt formation .

Lipophilicity

Reported

Target: 2.69–2.8 · Aromatic: 2.82 · Boc: 2.75

Supports CNS permeability screening selection

Calculated logP; experimental validation advised

Evidence Dimension	Calculated logP (Lipophilicity)
Target Compound Data	2.694 (Leyan) or 2.8 ± 0.3 (Vulcanchem)
Comparator Or Baseline	3-Propyl-1H-indole-7-carboxylic acid: logP = 2.8186; N-Boc-indoline-7-carboxylic acid: logP = 2.7474; Unsubstituted indoline-7-carboxylic acid: logP not reported
Quantified Difference	Target vs. aromatic analog: ΔlogP ≈ -0.1 (lower lipophilicity); Target vs. Boc-protected: ΔlogP ≈ -0.05 (similar lipophilicity but with free acid functionality)
Conditions	Calculated logP values from vendor datasheets using standardized algorithms

Why This Matters

Lipophilicity directly influences passive membrane permeability and CNS penetration; a logP difference of 0.1–0.5 units can significantly alter compound distribution and off-target binding, making the target compound a more predictable choice for CNS-targeted library synthesis.

Acidity-Driven Solubility and Salt Formation

The carboxylic acid pKa of the target compound is estimated at approximately 4.7, typical of aromatic carboxylic acids and suitable for salt formation or pH-dependent solubility modulation . In stark contrast, the unsubstituted indoline-7-carboxylic acid (CAS 15861-40-2) displays a predicted pKa of 1.87 ± 0.20, indicating a much stronger acid . This 2.8-unit pKa difference translates to a nearly 1000-fold difference in proton dissociation at physiological pH, profoundly impacting solubility and ionization state . The 3-propyl substituent on the target compound likely contributes to the elevated pKa through steric and electronic effects, providing a tunable handle not available in the parent scaffold.

Carboxylic Acid pKa

Reported

Target ~4.7 · Unsubst. 1.87 (Δ +2.8)

Ionization state context for salt formation

Predicted pKa; experimental measurement recommended

Evidence Dimension	pKa (carboxylic acid)
Target Compound Data	~4.7 (estimated)
Comparator Or Baseline	Unsubstituted indoline-7-carboxylic acid: pKa = 1.87 ± 0.20 (predicted)
Quantified Difference	ΔpKa ≈ +2.8 (target compound is a weaker acid by ~1000-fold in proton dissociation)
Conditions	Predicted values; experimental pKa not reported

Why This Matters

pKa governs ionization state under physiological and formulation conditions; a pKa of 4.7 ensures predominantly ionized (carboxylate) form at pH 7.4, enhancing aqueous solubility and enabling salt formation, whereas the comparator's pKa of 1.87 would result in near-complete deprotonation even at low pH, potentially limiting formulation options.

Scaffold Saturation and 3D Conformation

The 2,3-dihydroindole (indoline) core of the target compound is partially saturated, introducing a puckered conformation and reducing planarity compared to fully aromatic indoles . This structural feature is associated with improved three-dimensionality and potential for enhanced target selectivity [1]. While direct head-to-head biological data are unavailable for the exact compound, class-level evidence from 2,3-dihydro-1H-indole-7-carboxylic acid derivatives demonstrates potent biological activity: for example, a related amide derivative exhibits an IC50 of 4.30 nM against the serotonin 5-HT1A receptor, underscoring the scaffold's inherent ability to engage biological targets [2]. The 3-propyl substituent further modulates this scaffold by introducing steric bulk and lipophilicity, a combination not present in simpler indoline-7-carboxylic acid building blocks.

Scaffold Bioactivity

Class‑level inference

Related amide derivative IC₅₀ 4.30 nM (5‑HT₁A receptor)

Indoline scaffold may support target engagement

No direct data for exact compound

Evidence Dimension	Scaffold conformation and bioactivity potential
Target Compound Data	3-Propyl-2,3-dihydro-1H-indole-7-carboxylic acid (puckered indoline core, 3-propyl substituent)
Comparator Or Baseline	3-Propyl-1H-indole-7-carboxylic acid (planar aromatic indole core); Unsubstituted indoline-7-carboxylic acid (puckered core, no 3-alkyl substituent)
Quantified Difference	No direct comparative bioactivity data available for the exact compound; class-level evidence: 2,3-dihydro-1H-indole-7-carboxylic acid amide derivative IC50 = 4.30 nM (5-HT1A receptor)
Conditions	Binding affinity assay for a structurally related analog (2,3-dihydro-1H-indole-7-carboxylic acid [4-(4-benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-amide) against mouse 5-HT1A receptor

Why This Matters

The puckered indoline scaffold offers greater conformational degrees of freedom and reduced π-stacking potential compared to planar indoles, which can translate into improved selectivity and reduced off-target binding—a critical consideration for procurement in early-stage drug discovery where scaffold diversity is prioritized.

• [1] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6. (Referenced for class-level principle on saturation and drug-likeness) View Source
• [2] BindingDB. BDBM50054704: 2,3-Dihydro-1H-indole-7-carboxylic acid [4-(4-benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-amide. IC50 = 4.30 nM for 5-HT1A receptor. Available from: https://ww.bindingdb.org/rwd/bind/primarySearch_ki.jsp View Source

Purity and Certificate of Analysis

The target compound is commercially available from multiple reputable vendors at a standard purity of 95% or higher, with certificates of analysis (COA) including NMR, HPLC, and GC provided upon request . In contrast, the fully aromatic analog 3-Propyl-1H-indole-7-carboxylic acid is also listed at 95% purity but often requires custom quotation for quantities above 1g, indicating potential sourcing constraints . The unsubstituted indoline-7-carboxylic acid is widely available at 95-98% purity from numerous suppliers, but its lower molecular complexity limits its utility as a direct substitute in advanced synthetic applications . The N-Boc-protected derivative is offered at 97% purity but requires additional deprotection steps before further functionalization .

Purity & Supply

Supporting evidence

95% purity, multiple catalog vendors

Reliable procurement for time‑sensitive projects

Vendor specifications as of 2024–2025

Evidence Dimension	Commercial availability and purity
Target Compound Data	95% purity, multiple vendors (Leyan, Chemsrc, Bidepharm, etc.), standard catalog quantities available
Comparator Or Baseline	3-Propyl-1H-indole-7-carboxylic acid: 95% purity, limited catalog quantities (quote required for >1g); Indoline-7-carboxylic acid: 95-98% purity, widely available; N-Boc-indoline-7-carboxylic acid: 97% purity, requires deprotection
Quantified Difference	Target compound offers a balance of synthetic utility (free acid, 3-propyl substitution) and reliable sourcing (catalog availability, 95% purity)
Conditions	Vendor specifications as of 2024-2025

Why This Matters

For procurement in time-sensitive research projects, reliable catalog availability and documented purity are non-negotiable; the target compound's combination of unique structural features and consistent commercial supply reduces risk of project delays compared to analogs with constrained availability or requiring additional synthetic manipulation.

Procurement & Applications for 3-Propylindoline-7-carboxylic Acid

CNS-Targeted Library Synthesis

The compound's logP of 2.694–2.8 falls within the ideal range (2–4) for CNS drug candidates, while its 3-propyl substituent and partially saturated core introduce three-dimensionality that may improve target selectivity over planar aromatic analogs . Procurement is indicated for fragment-based drug discovery or focused library synthesis aimed at neurological targets where the 7-carboxylic acid can serve as a handle for amide coupling or ester prodrug formation [1].

Free Carboxylic Acid Bioconjugation

The free 7-carboxylic acid (pKa ~4.7) enables direct conjugation to amines via standard coupling chemistry without the need for deprotection steps . This contrasts with N-Boc-protected analogs that require acidic cleavage prior to use, adding a synthetic step and potentially compromising sensitive substrates . The compound is well-suited for generating biotinylated probes, fluorescent tracers, or affinity matrices where the indoline scaffold provides a compact, lipophilic core [1].

Steric/Electronic Effects of 3-Alkyl Substitution

The 3-propyl group introduces measurable steric bulk and electronic modulation compared to the unsubstituted indoline-7-carboxylic acid (pKa shift from 1.87 to ~4.7) . This makes the compound an excellent model substrate for investigating the influence of 3-alkyl substitution on reaction outcomes—such as regioselectivity in electrophilic aromatic substitution or diastereoselectivity in cycloadditions—where the dihydroindole scaffold provides a conformationally flexible yet defined platform [1].

Application

Selection Property

Validation Focus

CNS research model library synthesis

Reported logP (2.7–2.8) and pKa (~4.7) profile

Passive permeability and ionization state assessment

Free carboxylic acid bioconjugation

Direct amide coupling without deprotection step

Conjugation efficiency and probe stability

Steric / electronic effects of 3‑alkyl substitution

3‑Propyl steric and electronic modulation

Regioselectivity and reaction outcome interpretation

• [1] BindingDB. Biological activity of 2,3-dihydro-1H-indole-7-carboxylic acid derivatives. Available from: https://ww.bindingdb.org/rwd/bind/primarySearch_ki.jsp View Source